Cas no 2460740-39-8 (Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate)

• Product Name: Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate
• CAS No: 2460740-39-8
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 6010146
• PubChem ID: 154851559
• Update Time: 2025-05-18

Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z4526270105
• Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate
• rac-tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate
• 2460740-39-8
• EN300-26990291

• Inchi： 1S/C18H29N3O2/c1-18(2,3)23-17(22)20-16-9-10-21(13-15(16)11-19)12-14-7-5-4-6-8-14/h4-8,15-16H,9-13,19H2,1-3H3,(H,20,22)/t15-,16-/m1/s1
• InChI Key： ZBUVKVYLZGMKBK-HZPDHXFCSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CCN(CC2C=CC=CC=2)C[C@H]1CN)=O

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.6Ų

Additional information on Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate

Introduction to Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate (CAS No. 2460740-39-8)

Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate, identified by its CAS number 2460740-39-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential therapeutic applications. The presence of a piperidine ring, benzyl group, and carbamate moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure is characterized by a stereogenic center at the 3-position of the piperidine ring, specifically in the (3R,4R) configuration. This stereochemistry is crucial as it influences the compound's pharmacokinetic and pharmacodynamic properties. The (3R,4R)-configuration has been observed to exhibit enhanced binding affinity and selectivity in various biological systems, which is a critical factor in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target central nervous system (CNS) disorders. Piperidine derivatives have shown considerable promise in this area due to their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate is no exception and has been explored for its potential role in modulating neurotransmitter activity.

One of the key features of this compound is its carbamate functional group. Carbamates are known for their ability to act as pharmacophores in drug design, providing both hydrophilic and hydrophobic interactions with biological targets. The carbamate group in Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate can form hydrogen bonds with polar residues in proteins, enhancing binding affinity. Additionally, the tert-butyl group contributes to steric hindrance, which can improve selectivity by excluding non-target molecules.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate has been investigated for its solubility profile and metabolic degradation pathways. Preliminary data suggest that the compound exhibits moderate solubility in water, which is favorable for formulation development. Furthermore, its metabolic stability appears to be influenced by the presence of the benzyl and carbamate groups, which can undergo various enzymatic transformations.

The synthesis of Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring, introduction of the benzyl group, and installation of the carbamate moiety. Each step must be meticulously controlled to preserve the stereochemistry of the (3R,4R) configuration.

In vitro studies have begun to elucidate the pharmacological profile of Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate. Initial experiments have demonstrated interactions with specific neurotransmitter receptors, including serotonin and dopamine receptors. These interactions are consistent with its potential application in treating CNS disorders such as depression and schizophrenia. Further research is needed to fully characterize its receptor binding affinities and downstream signaling effects.

The compound's potential therapeutic applications extend beyond CNS disorders. Emerging evidence suggests that it may also have anti-inflammatory properties by modulating inflammatory pathways. The presence of an aminomethyl group provides a site for further functionalization, allowing for the development of derivatives with enhanced therapeutic efficacy.

Formulation development is another critical aspect of bringing Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate into clinical use. Efforts are underway to optimize delivery systems that enhance bioavailability while minimizing side effects. Liposomal formulations and prodrugs are being explored as potential strategies to improve oral absorption and target specificity.

Regulatory considerations play a significant role in advancing this compound through clinical trials. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for ensuring safety and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to navigate these regulatory pathways efficiently.

The future directions for research on Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate are promising. Further preclinical studies are needed to establish its safety profile and optimal dosing regimen. Additionally, exploring structural analogs may uncover new derivatives with improved pharmacological properties.

In conclusion, Tert-butyl N-[(3R,4R)-3-(aminomethyl)-1-benzylpiperidin-4-yl]carbamate (CAS No. 2460740-39-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique stereochemistry and functional groups make it a valuable candidate for further investigation in CNS disorders and other therapeutic areas. Continued research efforts will be crucial in realizing its full clinical potential.